2,3-Dichloro-6-(trifluoromethyl)phenylacetic acid
Overview
Description
“2,3-Dichloro-6-(trifluoromethyl)phenylacetic acid” is an organic compound . It is also known by its IUPAC name "[2,3-dichloro-6-(trifluoromethyl)phenyl]acetic acid" .
Molecular Structure Analysis
The InChI code for “2,3-Dichloro-6-(trifluoromethyl)phenylacetic acid” is1S/C9H5Cl2F3O2/c10-6-2-1-5 (9 (12,13)14)4 (8 (6)11)3-7 (15)16/h1-2H,3H2, (H,15,16) . This code provides a standardized way to represent the compound’s molecular structure. Physical And Chemical Properties Analysis
“2,3-Dichloro-6-(trifluoromethyl)phenylacetic acid” is a solid at ambient temperature . Its molecular weight is 273.04 .Scientific Research Applications
Pharmaceutical Applications
The trifluoromethyl group, which is present in “2,3-Dichloro-6-(trifluoromethyl)phenylacetic acid”, is a common feature in many FDA-approved drugs . This group contributes to the pharmacological activities of these compounds . Therefore, “2,3-Dichloro-6-(trifluoromethyl)phenylacetic acid” could potentially be used in the development of new pharmaceuticals.
Synthesis of Trifluoromethylpyridines
Trifluoromethylpyridines are important structural motifs in many bioactive compounds . “2,3-Dichloro-6-(trifluoromethyl)phenylacetic acid” could be used as a building block in the synthesis of these compounds .
Preparation of N,N-diethyl [(α,α,α-triuoro-m-tolyl)]acetamide (DM156)
“2,3-Dichloro-6-(trifluoromethyl)phenylacetic acid” can be used in the preparation of N,N-diethyl [(α,α,α-triuoro-m-tolyl)]acetamide (DM156) . DM156 is a compound of interest in chemical research.
Development of PI3K Inhibitors
The trifluoromethyl group in “2,3-Dichloro-6-(trifluoromethyl)phenylacetic acid” is also found in Alpelisib, a PI3K inhibitor . PI3K inhibitors are used in cancer treatment to inhibit cell proliferation and promote apoptosis . Therefore, “2,3-Dichloro-6-(trifluoromethyl)phenylacetic acid” could potentially be used in the development of new PI3K inhibitors.
Fluorine-Containing Compounds in Electronics
Fluorine-containing compounds are used in the electronics industry due to their unique properties . “2,3-Dichloro-6-(trifluoromethyl)phenylacetic acid”, being a fluorine-containing compound, could potentially find applications in this field .
Agrochemical Applications
Fluorine-containing compounds are also used in the development of agrochemicals . Therefore, “2,3-Dichloro-6-(trifluoromethyl)phenylacetic acid” could potentially be used in the development of new agrochemicals .
Safety and Hazards
Mechanism of Action
Target of Action
It is common for such compounds to interact with specific enzymes or receptors in the body .
Mode of Action
Typically, such compounds bind to their target proteins and modulate their activity, leading to downstream effects .
Biochemical Pathways
The compound’s interaction with its targets can potentially influence various biochemical pathways, leading to changes in cellular processes .
Pharmacokinetics
These properties are crucial in determining the compound’s bioavailability, i.e., the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action .
Result of Action
Generally, the result of a compound’s action can be observed at both the molecular and cellular levels, such as changes in gene expression, enzyme activity, or cellular signaling pathways .
properties
IUPAC Name |
2-[2,3-dichloro-6-(trifluoromethyl)phenyl]acetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H5Cl2F3O2/c10-6-2-1-5(9(12,13)14)4(8(6)11)3-7(15)16/h1-2H,3H2,(H,15,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LYKFEAIUZGMHGX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1C(F)(F)F)CC(=O)O)Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H5Cl2F3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501228606 |
Source
|
| Record name | 2,3-Dichloro-6-(trifluoromethyl)benzeneacetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501228606 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
273.03 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1017777-86-4 |
Source
|
| Record name | 2,3-Dichloro-6-(trifluoromethyl)benzeneacetic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1017777-86-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2,3-Dichloro-6-(trifluoromethyl)benzeneacetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501228606 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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